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Compound of Interest

Compound Name: Eledoisin trifluoroacetate
CAS No.: 10129-92-7
Cat. No.: B8817895
Get Quote
. J

Executive Summary

Eledoisin (pGlu-Pro-Ser-Lys-Asp-Ala-Phe-lle-Gly-Leu-Met-NH

) is a tachykinin neuropeptide used primarily to study smooth muscle contraction and
vasodilation.[1] The Trifluoroacetate (TFA) salt form is the most common synthetic preparation.

Critical Stability Warning: While the lyophilized powder is stable for years at -20°C, the
reconstituted peptide is inherently unstable due to the presence of a Methionine (Met) residue
at position 11 and the potential for aggregation.

Quick Answer:
¢ At -20°C (Reconstituted): Conservative shelf-life is < 1 month.
e At-80°C (Reconstituted): Up to 3 months if strictly aliquoted.

o Freeze-Thaw Cycles:Zero. Do not refreeze after thawing.
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Core Stability FAQ
Q1: Why is the shelf-life of reconstituted Eledoisin so
short compared to other peptides?

A: The instability arises from two chemical mechanisms specific to the Eledoisin sequence:

e Methionine Oxidation: The C-terminal Methionine (Met11) is highly susceptible to oxidation,
forming methionine sulfoxide. This modification significantly reduces biological potency by
altering the peptide's hydrophobicity and receptor binding affinity.

o TFA Salt Acidity: When dissolved in unbuffered water, the TFA counterions create an acidic
environment (pH ~2-3). While acidity can suppress some degradation pathways (like
deamidation), it renders the solution unsuitable for direct biological application without
neutralization, and long-term acidic storage can promote acid-catalyzed hydrolysis of the
Asp-Ala bond.

Q2: Can | store the reconstituted solution at 4°C?

A:No. Storage at 4°C is recommended only for immediate use (within 24—48 hours). Methionine
oxidation rates are temperature-dependent but proceed measurably even at 4°C in the
presence of dissolved oxygen.

Q3: How does the TFA salt affect my experiments?

A: This is the most common troubleshooting issue. Reconstituting Eledoisin TFA in distilled
water yields a solution with pH < 3.0.

» Impact: Adding this directly to cell culture media without sufficient buffering capacity can
acidify the local environment, causing cytotoxicity often mistaken for peptide activity.

» Solution: Always neutralize the peptide solution with a buffered solvent (e.g., PBS or HEPES)
immediately prior to the assay, not during storage.

Storage & Handling Protocols
Protocol A: Proper Reconstitution for Storage

Use this protocol to maximize shelf-life before freezing.
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Reagents:
« Sterile, nuclease-free water (degassed/nitrogen-purged preferred to reduce oxygen).

e Note: Do not use PBS or cell culture media for frozen storage. The salts can crystallize
during freezing, causing pH shifts and peptide aggregation.

Steps:

o Equilibrate: Allow the lyophilized vial to warm to Room Temperature (RT) for 30 minutes
before opening. This prevents condensation from forming on the hygroscopic peptide.

» Dissolve: Add sterile water to achieve a stock concentration of 1-2 mg/mL.
o Tip: If the peptide adheres to the walls, sonicate briefly (10-15 seconds).

¢ Aliquot: Immediately dispense into single-use aliquots (e.g., 10 uL — 50 uL) using low-
protein-binding polypropylene tubes.

o Freeze: Flash freeze in liquid nitrogen or dry ice/ethanol if possible, then transfer to -20°C or
-80°C.

Protocol B: Stability Matrix

State Temperature Estimated Stability = Risk Factor
N Moisture absorption
Lyophilized (Powder) -20°C 2-3 Years )
(Hygroscopic)
Lyophilized (Powder) RT (25°C) 1-2 Weeks Oxidation, Hydrolysis
] Aggregation upon
Reconstituted (Water)  -80°C 3 Months
thaw
] Crystal growth,
Reconstituted (Water)  -20°C 1 Month o
Oxidation
] Bacterial growth,
Reconstituted (Water)  4°C < 48 Hours

Rapid Oxidation
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Troubleshooting Guide
Issue 1: "The peptide precipitated after thawing."

Cause: Peptides can aggregate during the freezing process, especially if the concentration is
too high (>5 mg/mL) or if salt buffers (PBS) were used for storage. Fix:

Warm the aliquot to room temperature.

e Add a small amount of acetic acid (to reach ~0.1 M final concentration) or ammonium
hydroxide (dropwise) depending on the peptide's net charge, though Eledoisin is generally
soluble in water.

e Sonication: Sonicate for 30 seconds.

Prevention: Store at lower concentrations (1 mg/mL) in pure water, not buffer.

Issue 2: "l see no biological activity in my assay."

Cause: Methionine oxidation or improper pH. Diagnostic Check:

e Check pH: Did you neutralize the TFA? If you added 10 pL of stock (in water) to 990 uL of
media, the pH is likely fine. If you added 100 pL to 400 pL, you may have acidified the cells.

o Check Oxidation: Run an HPLC or Mass Spec. Oxidized Met adds +16 Da to the molecular
weight (MW 1188.44 — 1204.44).

o Check Adsorption: Did you use glass vials? Eledoisin can stick to glass. Use polypropylene.

Visual Workflow: Storage Decision Tree
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Figure 1: Optimal workflow for handling Eledoisin TFA to minimize oxidation and hydrolysis
risks. Note the strict prohibition on refreezing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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